1,4,5-Trimethyl-1h-pyrazole-3-carboxylic acid

• IUPAC Name: 1,4,5-trimethylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H10N2O2/c1-4-5(2)9(3)8-6(4)7(10)11/h1-3H3,(H,10,11)
• InChI Key: ILSCLYWGCQCTAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C(=O)O)C)C
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• CAS No.: 1195449-36-5

Description

1,4,5-Trimethyl-1H-pyrazole-3-carboxylic acid is a chemical compound with the CAS Number: 1195449-36-5. It has a molecular weight of 154.17. The compound is an off-white solid.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The Inchi Code is 1S/C7H10N2O2/c1-4-5(2)9(3)8-6(4)7(10)11/h1-3H3, (H,10,11).

Physical and Chemical Properties Analysis

This compound is an off-white solid. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Functionalization

1,4,5-Trimethyl-1H-Pyrazole-3-Carboxylic Acid is utilized in various synthesis and functionalization processes. The compound has been used to derive 1H-pyrazole-3-carboxamide and other derivatives through reactions with acid chlorides and aminophenols, indicating its versatility in organic synthesis. Notably, these compounds exhibit good yields and the reactions are characterized by specific conditions and catalytic amounts of bases, underlining the controlled and efficient nature of these synthesis processes (Yıldırım & Kandemirli, 2005), (Yıldırım & Kandemirli, 2006).

Catalysis and Ligand Synthesis

The compound has also shown its utility in the synthesis of novel ligands for catalysis and medicinal chemistry. The creation of polychelated ligands and the study of their utility in metal complex catalysis are significant for advancing research in catalytic processes and drug development. The synthesis involves the creation of novel azides and triazoles based on 1H-pyrazole-3(5)-carboxylic acids, demonstrating the compound's adaptability and relevance in creating complex molecular structures for diverse applications (Dalinger et al., 2020).

Structural and Theoretical Studies

In-depth structural and spectral analyses have been conducted on derivatives of this compound, such as 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. These studies, integrating experimental and theoretical approaches, have provided valuable insights into the molecular structure, dynamics, and electronic properties of these compounds. Such investigations are fundamental for understanding the chemical behavior and potential applications of these derivatives in various scientific domains (Viveka et al., 2016).